5-amino-4-(benzo[d]thiazol-2-yl)-1-(4-chloro-3-(trifluoromethyl)phenyl)-1H-pyrrol-3(2H)-one

• Molecular Formula: C18H11ClF3N3OS
• Molecular Weight: 409.8 g/mol
• IUPAC Name: 4-(1,3-benzothiazol-2-yl)-1-[4-chloro-3-(trifluoromethyl)phenyl]-5-imino-2H-pyrrol-3-ol
• InChI: InChI=1S/C18H11ClF3N3OS/c19-11-6-5-9(7-10(11)18(20,21)22)25-8-13(26)15(16(25)23)17-24-12-3-1-2-4-14(12)27-17/h1-7,23,26H,8H2
• InChI Key: YAKAXXLVWRLTAX-UHFFFAOYSA-N
• Canonical SMILES: C1C(=C(C(=N)N1C2=CC(=C(C=C2)Cl)C(F)(F)F)C3=NC4=CC=CC=C4S3)O

Description

5-amino-4-(benzo[d]thiazol-2-yl)-1-(4-chloro-3-(trifluoromethyl)phenyl)-1H-pyrrol-3(2H)-one is a complex organic compound that belongs to the class of heterocyclic compounds. It features a unique structure combining a benzo[d]thiazole moiety, a pyrrole ring, and a phenyl group substituted with chlorine and trifluoromethyl groups. This compound is of significant interest in various fields of scientific research due to its potential biological and chemical properties.

Preparation Methods

The synthesis of 5-amino-4-(benzo[d]thiazol-2-yl)-1-(4-chloro-3-(trifluoromethyl)phenyl)-1H-pyrrol-3(2H)-one involves multiple steps, typically starting with the preparation of the benzo[d]thiazole core This can be achieved through the cyclization of o-aminothiophenol with carbon disulfide and an appropriate halogenated compound The pyrrole ring is then constructed via a condensation reaction involving an appropriate amine and a diketone

Chemical Reactions Analysis

5-amino-4-(benzo[d]thiazol-2-yl)-1-(4-chloro-3-(trifluoromethyl)phenyl)-1H-pyrrol-3(2H)-one undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro derivatives.

Reduction: The nitro derivatives can be reduced back to the amino group.

Substitution: The chlorine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Coupling Reactions: The compound can undergo coupling reactions with various aryl halides in the presence of a palladium catalyst to form more complex structures.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and catalysts like palladium on carbon. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

5-amino-4-(benzo[d]thiazol-2-yl)-1-(4-chloro-3-(trifluoromethyl)phenyl)-1H-pyrrol-3(2H)-one has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with unique properties, such as high thermal stability and resistance to chemical degradation.

Mechanism of Action

The mechanism of action of 5-amino-4-(benzo[d]thiazol-2-yl)-1-(4-chloro-3-(trifluoromethyl)phenyl)-1H-pyrrol-3(2H)-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit the activity of certain enzymes by binding to their active sites, thereby blocking their catalytic functions. Additionally, it can interact with cellular receptors to modulate signaling pathways involved in cell growth and proliferation.

Comparison with Similar Compounds

Similar compounds to 5-amino-4-(benzo[d]thiazol-2-yl)-1-(4-chloro-3-(trifluoromethyl)phenyl)-1H-pyrrol-3(2H)-one include:

2-amino-4-phenyl-thiazol-5-yl-phenyl-methanone: This compound shares the thiazole core but lacks the pyrrole ring and the specific substituents on the phenyl group.

2-amino-9H-chromeno[2,3-d]thiazol-9-ones: These compounds feature a chromone-fused thiazole structure and exhibit different biological activities.

The uniqueness of this compound lies in its specific combination of functional groups and heterocyclic rings, which confer distinct chemical and biological properties.